4-Methyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine-4-carboxylic acid

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 4-methyl-1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4-carboxylic acid
• InChI: InChI=1S/C8H11N3O2/c1-8(7(12)13)6-5(2-3-11-8)9-4-10-6/h4,11H,2-3H2,1H3,(H,9,10)(H,12,13)
• InChI Key: YWRLYPSFPGGTKS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CCN1)NC=N2)C(=O)O

Description

The compound 4-Methyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine-4-carboxylic acid belongs to the imidazo[4,5-c]pyridine family, characterized by a bicyclic structure combining imidazole and pyridine rings. The methyl group at the 4-position and the carboxylic acid moiety at the same position define its core structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine-4-carboxylic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of 5-methyl-3,4-diaminopyridine with formic acid under reflux conditions . The reaction mixture is boiled for several hours to achieve cyclization and formation of the imidazo[4,5-C]pyridine ring system.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted imidazo[4,5-C]pyridine derivatives.

Scientific Research Applications

4-Methyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioisostere in drug design, mimicking the structure of purines.

Medicine: Explored for its potential therapeutic effects, including as inhibitors of specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Methyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine-4-carboxylic acid involves its interaction with molecular targets such as enzymes or receptors. The compound can act as an inhibitor or modulator, affecting the activity of these targets. For example, it may inhibit enzymes involved in metabolic pathways or modulate receptor activity in signaling pathways .

Comparison with Similar Compounds

Structural Analogues and Their Properties

The table below summarizes key structural analogues, highlighting differences in substituents, molecular weight, and functional groups:

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features/Applications	References
4-Methyl-3H,4H,5H,6H,7H-imidazo[4,5-C]pyridine-4-carboxylic acid	4-methyl, 4-carboxylic acid	C10H13N3O2	207.23 (estimated)	Not explicitly listed	Core structure; carboxylic acid enhances polarity and potential bioavailability.
Ethyl 4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-4-carboxylate	4-methyl, ethyl ester	C10H15N3O2	209.25	2091693-38-6	Ester derivative; increased lipophilicity compared to carboxylic acid.
4-(4-Fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid	4-(4-fluorophenyl), 6-carboxylic acid	C13H12FN3O2	261.25	782441-07-0	Fluorine substituent enhances electronegativity; potential kinase inhibitor applications.
4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid	4-(2-methoxyphenyl), 6-carboxylic acid	C14H15N3O3	273.29	1214182-75-8	Methoxy group improves solubility; used in medicinal chemistry research.
4-[2-(Trifluoromethyl)phenyl]-...pyridine-6-carboxylic acid	4-(2-trifluoromethylphenyl), 6-carboxylic acid	C14H12F3N3O2	311.26	1044177-04-9	Trifluoromethyl group increases metabolic stability and binding affinity.
4-[3-(Benzyloxy)phenyl]-...pyridine-6-carboxylic acid	4-(3-benzyloxyphenyl), 6-carboxylic acid	C20H19N3O3	349.39	1426142-73-5	Benzyloxy group introduces steric bulk; impacts pharmacokinetics.

Key Comparative Insights

Substituent Effects

• Methyl vs. Aromatic Groups : The methyl group in the target compound offers minimal steric hindrance compared to bulkier substituents like phenyl or benzyloxy. This may enhance membrane permeability but reduce target specificity .
• Electron-Withdrawing vs. Electron-Donating Groups : Fluorine () and trifluoromethyl () groups increase electronegativity, improving interactions with hydrophobic enzyme pockets. Methoxy groups () enhance solubility via electron donation .

Functional Group Variations

• Carboxylic Acid vs. In contrast, the ethyl ester () is more lipophilic, favoring absorption but requiring metabolic activation .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-Methyl-imidazo[4,5-c]pyridine-4-carboxylic acid?

• Methodological Answer : Synthesis typically involves cyclization reactions to form the imidazo[4,5-c]pyridine core. For example, a multi-step approach may include:

Core Formation : Cyclization of precursors (e.g., pyridine derivatives) under acidic or basic conditions, often using catalysts like POCl₃ for dehydration .

Methylation : Introduction of the methyl group at the 4-position via alkylation or nucleophilic substitution .

Carboxylic Acid Functionalization : Oxidation or hydrolysis of ester intermediates to yield the carboxylic acid moiety .
Reaction optimization should prioritize yield (>70%) and purity (>95%), validated by HPLC or NMR .

Q. How can the compound’s structural integrity be validated experimentally?

• Methodological Answer : Use a combination of:

• X-ray Crystallography : Refinement with SHELXL to resolve bond lengths, angles, and hydrogen-bonding networks .
• Spectroscopy : ¹H/¹³C NMR to confirm proton environments and substituent positions (e.g., methyl group at 4-position) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns .

Q. What are the primary applications of this compound in chemical research?

• Methodological Answer :

• Building Block : Used to synthesize complex heterocycles via cross-coupling (e.g., Suzuki-Miyaura) or amide bond formation .
• Pharmacophore Development : The imidazo-pyridine scaffold is a template for designing enzyme inhibitors (e.g., kinase or protease targets) .
• Material Science : Study electronic properties (e.g., π-π stacking) for organic semiconductors .

Advanced Research Questions

Q. How can enantiomeric purity be achieved for chiral derivatives of this compound?

• Methodological Answer :

• Chiral Resolution : Use chiral stationary phases (CSPs) in HPLC (e.g., amylose-based columns) to separate racemic mixtures .
• Asymmetric Synthesis : Employ chiral catalysts (e.g., BINOL-derived ligands) during cyclization or alkylation steps .
• Circular Dichroism (CD) : Validate enantiopurity by comparing experimental CD spectra with computational predictions .

Q. What computational methods are effective for predicting the compound’s bioactivity?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger to model interactions with targets (e.g., G-protein-coupled receptors) .
• QSAR Modeling : Train models on imidazo-pyridine derivatives to correlate substituents (e.g., methyl position) with activity .
• DFT Calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity .

Q. How to resolve contradictions in reported crystallographic data for imidazo-pyridine derivatives?

• Methodological Answer :

• Data Reconciliation : Compare SHELXL-refined structures with neutron diffraction data to resolve hydrogen atom ambiguities .
• Twinned Data Analysis : Use SHELXE for deconvoluting overlapped reflections in twinned crystals .
• Validation Tools : Apply PLATON or CCDC Mercury to check for geometric outliers .

Q. What strategies mitigate batch-to-batch variability in biological activity assays?

• Methodological Answer :

• Orthogonal Assays : Confirm activity via SPR (surface plasmon resonance) and ITC (isothermal titration calorimetry) .
• Stability Testing : Monitor compound degradation under assay conditions (pH, temperature) via LC-MS .
• Positive Controls : Include reference compounds (e.g., known kinase inhibitors) to normalize data .